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Compound of Interest

Compound Name: Cerium--nickel (1/4)

Cat. No.: B15435425

For researchers and scientists developing materials for high-temperature environments, the
selection of appropriate intermetallic compounds is critical. This guide provides a comparative
analysis of the high-temperature strength of CeNi4 against other well-characterized
intermetallic compounds. Due to a lack of available experimental data for CeNi4 in the
reviewed literature, this guide focuses on providing a framework for its evaluation by comparing
it with established high-temperature intermetallics such as Ni3Al, NiAl, and TiAl. All quantitative
data is summarized for easy comparison, and detailed experimental protocols for high-
temperature mechanical testing are provided.

High-Temperature Mechanical Strength Comparison

Intermetallic compounds are prized for their high melting points and ordered crystal structures,
which can lead to superior strength retention at elevated temperatures compared to
conventional alloys. The table below summarizes the high-temperature yield strength of several
key intermetallic compounds. It is important to note that while CeNi4 is a subject of interest,
specific experimental data on its high-temperature mechanical properties were not available in
the public literature at the time of this review.
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Yield Strength

Intermetallic Crystal Melting Point at Room Yield Strength
Compound Structure (°C) Temperature at 800°C (MPa)
(MPa)
Data Not Data Not
CeNi4 Orthorhombic ~840
Available Available
~450 - 550
Ni3Al L12 (fcc) 1390 ~300 - 400 (anomalous yield
behavior)[1][2][3]
_ ~100 - 150[4][5]
NiAl B2 (bcc) 1638 ~250 - 400 6]
TiAl (gamma) L1o (fct) ~1460 ~400 - 600 ~350 - 500[7]

Note: The values presented are approximate and can vary significantly based on alloy
composition, processing, and microstructure.

Experimental Protocols for High-Temperature
Strength Evaluation

To ensure accurate and reproducible data for the high-temperature mechanical properties of
intermetallic compounds like CeNi4, standardized testing procedures are essential. The
following outlines the methodologies for high-temperature tensile and creep testing, primarily
based on ASTM standards.

High-Temperature Tensile Testing (ASTM E21)

This test determines the tensile strength, yield strength, elongation, and reduction of area of a
material at elevated temperatures.

Specimen Preparation:

o Standard tensile specimens are machined from the material to be tested, with dimensions
conforming to ASTM E8/E8M.
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e The surface finish of the specimen is critical to avoid premature failure from surface defects.
Test Procedure:

e The specimen is mounted in a universal testing machine equipped with a high-temperature
furnace.

e An extensometer, suitable for high-temperature use, is attached to the specimen’s gauge
length to accurately measure strain.

e The furnace heats the specimen to the desired test temperature and allows it to stabilize.
o Auniaxial tensile load is applied at a controlled strain rate until the specimen fractures.

e Load and extension data are recorded throughout the test.

Creep Testing

Creep tests evaluate the time-dependent deformation of a material under a constant load at
elevated temperatures.

Specimen Preparation:
« Similar to tensile testing, standardized specimens are used.

Test Procedure:

The specimen is placed in a creep testing frame and enclosed within a furnace.

A constant tensile load is applied to the specimen.

The temperature is maintained at a constant, elevated level.

The elongation (creep strain) of the specimen is measured over an extended period.

The test can be run to rupture or for a predetermined duration to determine the creep rate.

Experimental Workflow Visualization
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The following diagram illustrates a generalized workflow for the experimental evaluation of the
high-temperature strength of an intermetallic compound.
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Caption: Generalized workflow for evaluating high-temperature strength.

Discussion and Future Outlook

While specific data for CeNi4 remains elusive in the public domain, the comparison with
established high-temperature intermetallics like Ni3Al, NiAl, and TiAl provides a valuable
benchmark. Ni3Al exhibits an interesting phenomenon of increasing yield strength with
temperature up to a certain point, making it suitable for specific high-temperature applications.
[1][2][3] TiAl alloys offer a good combination of strength and low density.[7] In contrast, NiAl,
despite its very high melting point, tends to lose strength significantly at elevated temperatures.

[415][6]

To ascertain the potential of CeNi4 for high-temperature applications, a systematic
experimental investigation following the protocols outlined in this guide is necessary. Key areas
of investigation should include:

» High-Temperature Tensile Properties: Determining the yield strength and ultimate tensile
strength of CeNi4 at a range of temperatures to understand its strength retention capabilities.

» Creep Resistance: Evaluating the long-term deformation behavior under constant load and
temperature to assess its suitability for structural components under sustained stress.

e Microstructural Stability: Characterizing the microstructure of CeNi4 before and after high-
temperature exposure and mechanical testing to understand the mechanisms governing its
mechanical behavior.

By conducting these fundamental studies, the performance of CeNi4 can be directly compared
to the established intermetallic compounds presented here, providing the necessary data for its
consideration in advanced high-temperature applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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